Cas no 1083401-99-3 (5-(aminomethyl)-1-methylpiperidin-2-one)

• Product Name: 5-(aminomethyl)-1-methylpiperidin-2-one
• CAS No: 1083401-99-3
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5291414
• Update Time: 2026-03-10

5-(aminomethyl)-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1-methylpiperidin-2-one
• SB11906

• Inchi： 1S/C7H14N2O/c1-9-5-6(4-8)2-3-7(9)10/h6H,2-5,8H2,1H3
• InChI Key： YEYDCRJXIHAGFZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN)CN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: -0.9
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(aminomethyl)-1-methylpiperidin-2-one

Comprehensive Overview of 5-(Aminomethyl)-1-methylpiperidin-2-one (CAS No. 1083401-99-3): Properties, Applications, and Industry Insights

5-(Aminomethyl)-1-methylpiperidin-2-one (CAS No. 1083401-99-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. As a derivative of piperidin-2-one, this molecule incorporates both aminomethyl and methyl functional groups, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing novel central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier.

The compound's molecular structure (C7H14N2O) features a six-membered lactam ring with a primary amine side chain, enabling diverse chemical modifications. Recent studies highlight its role in synthesizing neuroprotective agents and enzyme inhibitors, aligning with growing interest in neurodegenerative disease research. With the global pharmaceutical intermediates market projected to exceed $40 billion by 2027, compounds like 5-(aminomethyl)-1-methylpiperidin-2-one are becoming strategically important for developing next-generation medications.

From a synthetic chemistry perspective, this compound demonstrates remarkable stability under physiological conditions, a critical factor for prodrug development. Its logP value (estimated at 0.2-0.5) suggests favorable solubility profiles for formulation development, addressing common challenges in bioavailability optimization. Industry experts note its emerging applications in peptide mimetics and small molecule drug candidates, particularly for targets like GABA receptors and serotonin transporters.

Quality control standards for CAS 1083401-99-3 typically require HPLC purity ≥98%, with strict limits on residual solvents. Advanced analytical techniques including LC-MS and NMR spectroscopy are employed for characterization, ensuring batch-to-batch consistency. The compound's thermal stability (decomposition point >200°C) makes it suitable for various industrial processes, while its crystalline form facilitates precise dosing in research applications.

Environmental and safety assessments indicate that 5-(aminomethyl)-1-methylpiperidin-2-one exhibits low ecotoxicity, aligning with the pharmaceutical industry's push toward green chemistry principles. Proper handling requires standard laboratory precautions, with particular attention to amine group reactivity. Storage recommendations suggest airtight containers at 2-8°C to maintain long-term stability, especially for GMP-grade materials used in clinical trial manufacturing.

Market analysts observe growing demand for this compound across North America and Asia-Pacific regions, driven by increased R&D investment in neurological disorders and pain management therapeutics. Patent literature reveals its incorporation in several experimental compounds targeting Alzheimer's disease and neuropathic pain, reflecting broader trends in precision medicine development. The compound's scalable synthesis routes (typically 5-7 steps from commercial precursors) make it economically viable for industrial-scale production.

Emerging applications include its use as a building block for bioconjugation in antibody-drug conjugates (ADCs) and molecular probes for diagnostic imaging. Recent publications demonstrate its utility in creating fluorescent tags for cellular studies, capitalizing on the aminomethyl group's reactivity with various labeling reagents. These developments position CAS 1083401-99-3 as a multifaceted tool in both therapeutic and diagnostic research pipelines.

Future research directions may explore the compound's potential in metal chelation therapies and catalysis, given the electron-rich nature of its functional groups. As regulatory agencies emphasize quality by design (QbD) principles, thorough characterization of 5-(aminomethyl)-1-methylpiperidin-2-one polymorphs and solvates becomes increasingly important for pharmaceutical applications. The compound's evolving role underscores the importance of specialty chemicals in advancing modern medicine and biotechnology.